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Compound of Interest

Compound Name: N-tert-butylaniline

Cat. No.: B3060869

Essential Safety and Handling Guide for N-tert-
butylaniline

This document provides crucial safety protocols, operational guidelines, and disposal
procedures for handling N-tert-butylaniline in a laboratory environment. The information is
intended for professionals in research, science, and drug development to ensure safe handling
and minimize exposure risks. The following procedures are based on safety data for structural
isomers and related compounds; therefore, they should be regarded as a minimum safety
standard.

Hazard Identification and Chemical Properties

N-tert-butylaniline and its isomers are hazardous chemicals that can cause severe skin burns,
eye damage, and respiratory irritation. They are also harmful if swallowed, inhaled, or in
contact with skin.[1][2]

Summary of Chemical Data
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Property Value Source
Chemical Formula C1oH1sN [3]
Molecular Weight 149.23 g/mol [31[4]
Appearance Liquid [4]
Boiling Point 123-124 °C/ 17 mmHg [4]
Melting Point -60 °C [4]
Density 0.957 g/mL at 25 °C [4]
Flash Point 102 °C (215.6 °F) - closed cup  [4]
Acute Toxicity (Oral) LD50 Oral - Rat - 464 mg/kg 5]

(for tert-Butylamine)

Acute Toxicity (Inhalation)

LC50 Inhalation - Rat - 4 h -
3.8 mg/I (for tert-Butylamine)

[5]

Hazards

Harmful if swallowed, in
contact with skin, or if inhaled.
[1][2] Causes severe skin
burns and eye damage.[1][5]
May cause respiratory
irritation.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to ensure personnel safety. All personnel must be
trained on the proper use and disposal of PPE.
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PPE Category

Specification Rationale

Hand Protection

Wear protective gloves (e.g.,

Nitrile rubber, Butyl rubber, or

Neoprene). Gloves must be Provides robust protection
inspected before use and against skin contact.[5]
disposed of after

contamination.

Eye & Face Protection

Tightly fitting safety goggles

that meet NIOSH (US) or EN

166 (EU) standards. A face Protects against severe eye
shield (minimum 8 inches) damage from splashes.[5]
should be worn when there is

a significant risk of splashes.

Skin & Body Protection

Wear a protective lab coat,

long-sleeved clothing, and ] ]
] ) ] Protects skin from potential
protective boots if required. An
splashes and contact.[6]
apron may be necessary for

larger quantities.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[6] If engineering controls  Prevents inhalation of harmful
are insufficient, use a vapors and mists.[2][3]
NIOSH/MSHA-approved

respirator.[7][8]

Operational Plan: Safe Handling Workflow

Handling of N-tert-butylaniline must be performed in a designated and controlled area, such

as a chemical fume hood.[6]
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Caption: Workflow for the safe handling of N-tert-butylaniline.
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Procedural Steps:

e Preparation: Before starting, ensure the work area is clean and uncluttered. Locate the
nearest safety shower and eyewash station.

o Personal Protective Equipment (PPE): Put on all required PPE as specified in the table
above. Inspect gloves for any signs of damage before use.[5][6]

+ Handling: Conduct all manipulations of N-tert-butylaniline inside a certified chemical fume
hood to avoid inhalation of vapors.[1][6] Keep containers tightly closed when not in use.[3][9]
Avoid contact with skin, eyes, and clothing.[9]

» Post-Handling: After use, decontaminate all surfaces and equipment.
o Waste: Segregate all waste materials as described in the disposal plan below.

o Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use
items in the designated hazardous waste container.

e Hygiene: Wash hands and face thoroughly with soap and water after handling the chemical.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration.

Seek immediate medical attention.[2][3][5]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate
medical attention.[1][3][5]

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[11(31[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][3]

Spill and Leak Response

In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.
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Caption: Emergency workflow for N-tert-butylaniline spills.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b3060869?utm_src=pdf-body-img
https://www.benchchem.com/product/b3060869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Procedural Steps:

o Control and Evacuate: Remove all sources of ignition.[5] Evacuate personnel to a safe area,
preferably upwind.[10]

e Personal Protection: Wear the appropriate PPE, including respiratory protection, before
entering the spill area.[3]

» Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[5]

e Clean-up: Absorb the spill with an inert, non-combustible material such as dry sand or earth.

[9]

o Collection: Collect the absorbed material and place it into a suitable, labeled container for
disposal.[5][9]

» Decontamination: Clean the spill area thoroughly.
e Reporting: Report the incident to the appropriate safety personnel.

Storage and Disposal Plan

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

» Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents and strong acids.[5][9]

o Keep containers tightly closed and sealed. Containers that have been opened must be
carefully resealed and kept upright to prevent leakage.[3][5]

o Store in an area designated for corrosive or combustible liquids, away from heat, sparks, and
open flames.[4][5][11]

Disposal
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All waste, including contaminated materials and disposable PPE, is considered hazardous and
must be disposed of accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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